Cas no 205035-03-6 (Dehydro Oxymetazoline Hydrochloride)

• Product Name: Dehydro Oxymetazoline Hydrochloride
• CAS No: 205035-03-6
• Molecular Formula: C₁₆H₂₂N₂O^.HCl
• Molecular Weight: 294.81962
• CID: 1059132
• PubChem ID: 71315345

Dehydro Oxymetazoline Hydrochloride Properties

Names and Identifiers

• Dehydro Oxymetazoline Hydrochloride
• 6-tert-butyl-3-(1H-imidazol-2-ylmethyl)-2,4-dimethylphenol,hydrochloride
• 6-tert-butyl-3-(1H-imidazol-2-ylmethyl)-2,4-dimethylphenol;hydrochloride
• DTXSID10747459
• 205035-03-6
• 6-tert-Butyl-3-[(1H-imidazol-2-yl)methyl]-2,4-dimethylphenol--hydrogen chloride (1/1)
• 6-(1,1-dimethylethyl)-3-(1H-imidazol-2-ylmethyl)-2,4-dimethylphenol Monohydrochloride

• InChIKey： UOAYBLRUWGMAIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H22N2O.ClH/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14;/h6-8,19H,9H2,1-5H3,(H,17,18);1H
• SMILES： CC1=CC(=C(C(=C1CC2=NC=CN2)C)O)C(C)(C)C.Cl

Computed Properties

• Exact Mass: 294.15000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 294.1498911g/mol
• Heavy Atom Count: 20
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• LogP: 4.42240
• PSA: 48.91000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols